2-(1H-imidazol-1-yl)-5-nitropyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . It is a white or colorless solid that is highly soluble in water and other polar solvents .
Synthesis Analysis
Imidazole compounds can be synthesized through various methods. For instance, one method involves the reaction of glyoxal and ammonia . Another method involves the synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Chemical Reactions Analysis
Imidazole compounds can undergo various chemical reactions. For instance, they can participate in transition metal catalyzed reactions and reductive cyclization reactions .Physical And Chemical Properties Analysis
Imidazole is an amphoteric compound, meaning it shows both acidic and basic properties . Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms .Scientific Research Applications
- Imidazole derivatives, including 2-(1H-imidazol-1-yl)-5-nitropyridine, exhibit antibacterial and antimicrobial properties. Researchers have explored their potential as novel agents against bacterial infections. These compounds may disrupt bacterial cell membranes or inhibit essential enzymes, making them promising candidates for drug development .
- Imidazole-containing compounds have been investigated for their antitumor effects. The nitro group in 2-(1H-imidazol-1-yl)-5-nitropyridine could play a role in inhibiting cancer cell growth. Researchers continue to explore these derivatives as potential chemotherapeutic agents .
- Imidazoles are known for their anti-inflammatory activity. 2-(1H-imidazol-1-yl)-5-nitropyridine may modulate inflammatory pathways, making it relevant for conditions like rheumatoid arthritis or inflammatory bowel diseases .
- The compound’s nitro group contributes to its antioxidant potential. Researchers have studied its ability to scavenge free radicals and protect cells from oxidative stress .
- Imidazole derivatives, including 2-(1H-imidazol-1-yl)-5-nitropyridine, have shown antiviral activity. They may interfere with viral replication or entry mechanisms. These compounds could be valuable in combating viral infections .
- Some imidazole-based compounds exhibit ulcerogenic effects. Researchers have explored their impact on gastric mucosa and ulcer formation. Understanding this property is crucial for drug safety .
- Imidazole derivatives have been investigated for their activity against Trypanosoma parasites. 2-(1H-imidazol-1-yl)-5-nitropyridine may contribute to trypanocidal therapies .
- Imidazole-containing compounds have been studied for their antipyretic (fever-reducing) and analgesic (pain-relieving) properties. These effects could be relevant for managing fever and pain .
Antibacterial and Antimicrobial Activity
Anticancer Potential
Anti-Inflammatory Properties
Antioxidant Capacity
Antiviral Applications
Ulcerogenic Activity
Trypanocidal Potential
Antipyretic and Analgesic Effects
Mechanism of Action
Target of Action
Imidazole-containing compounds are known for their broad range of biological activities. They are the core of some natural products such as histidine, purine, histamine, and DNA-based structures . They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Mode of Action
Imidazole derivatives are known to interact with various targets in the body, leading to their diverse biological activities .
Biochemical Pathways
Imidazole derivatives are known to interact with various biochemical pathways, leading to their diverse biological activities .
Pharmacokinetics
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents , which might influence its absorption, distribution, metabolism, and excretion in the body.
Result of Action
Imidazole derivatives are known to have diverse biological activities, which result from their interactions with various molecular and cellular targets .
Action Environment
Factors such as ph, temperature, and the presence of other substances can influence the action of imidazole derivatives .
Future Directions
properties
IUPAC Name |
2-imidazol-1-yl-5-nitropyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4O2/c13-12(14)7-1-2-8(10-5-7)11-4-3-9-6-11/h1-6H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHKBELKMRGNELL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1[N+](=O)[O-])N2C=CN=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.